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Compound of Interest

Compound Name:
2-chloro-5-methoxy-N-

methylaniline

CAS No.: 60857-67-2

Cat. No.: B3385085

Get Quote

Executive Summary & Chemical Profile
2-chloro-5-methoxy-N-methylaniline is a high-value pharmacophore intermediate, often used

in the synthesis of tyrosine kinase inhibitors (e.g., Osimertinib analogs).[1] Its disposal requires

strict adherence to protocols designed for halogenated nitrogenous compounds.[1]

Improper disposal poses two critical risks:

Environmental Persistence: The chlorine substituent stabilizes the benzene ring against

biodegradation.[1]

Toxic Combustion Byproducts: Uncontrolled combustion releases Hydrogen Chloride (HCl)

gas and Nitrogen Oxides (NOx).[1]
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Property Data Operational Implication

Chemical Class Halogenated Aniline Ether
Segregate from oxidizers and

acids.[1]

Functional Groups
Chloro, Methoxy, N-

Methylamine

Potential for sensitization;

requires dedicated

incineration.[1]

Physical State
Solid (typically) / Low-melting

solid

May require dissolution in

combustible solvent for

incineration feed.[1]

Primary Hazards
Acute Toxicity (Oral/Dermal),

Irritant

PPE Level: Double nitrile

gloves, P100 respirator/fume

hood.[1]

Waste Code (RCRA)

D001 (Ignitable), D003

(Reactive - potential), U-List

(Check local listings for aniline

derivatives)

Default to "Halogenated

Organic Waste".

Pre-Disposal Treatment: The "Self-Validating"
System
Trustworthiness Principle:[1] A safe disposal process begins at the bench, not the loading dock.

[1] You must stabilize the waste before it leaves your control.[1]

Step 1: Segregation Logic (The "Golden Rule")
NEVER mix this compound with:

Oxidizing Agents: (e.g., Nitric Acid, Peroxides).[1] Risk:[1][2] Exothermic reaction/Fire.[1]

Strong Acids: (e.g., Sulfuric Acid).[1] Risk:[1][2] Formation of anilinium salts, precipitating

solids that clog waste lines.[1]

Non-Halogenated Solvents: Mixing degrades the value of recyclable non-halogenated

streams and forces the entire volume to be treated as expensive halogenated waste.
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Step 2: Quenching & Solubilization (If applicable)
If the material is residual in a reaction vessel:

Dilution: Dissolve solid residues in a compatible halogenated solvent (e.g., Dichloromethane)

or a high-BTU combustible solvent (e.g., Methanol) only if the facility's incinerator accepts

mixed streams.[1]

pH Check: Ensure the waste stream is Neutral (pH 6-8).

Why? Acidic halogenated waste corrodes storage drums.[1] Basic waste can induce

polymerization.[1]

Disposal Workflow: Bench to Incinerator
This workflow ensures chain-of-custody and safety compliance.[1]

Diagram 1: Waste Stream Decision Matrix

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://bg.cpachem.com/msds?num=SB6730&dnl=sd_-_5-Chloro-2-methylaniline_CAS_95-79-4_EC_202-452-6_%28SB6730%29_%28EU%29.pdf
https://bg.cpachem.com/msds?num=SB6730&dnl=sd_-_5-Chloro-2-methylaniline_CAS_95-79-4_EC_202-452-6_%28SB6730%29_%28EU%29.pdf
https://bg.cpachem.com/msds?num=SB6730&dnl=sd_-_5-Chloro-2-methylaniline_CAS_95-79-4_EC_202-452-6_%28SB6730%29_%28EU%29.pdf
https://bg.cpachem.com/msds?num=SB6730&dnl=sd_-_5-Chloro-2-methylaniline_CAS_95-79-4_EC_202-452-6_%28SB6730%29_%28EU%29.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3385085?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Generation:
2-chloro-5-methoxy-N-methylaniline

Physical State?

Solid Residue/Powder Dissolved in Solvent

Container: Wide-Mouth HDPE
Label: Toxic Solid Organic

Container: Safety Can/Drum
Label: Halogenated Solvent Waste

CRITICAL: Segregate from
Oxidizers & Non-Halogenated

Destruction Method:
High-Temp Incineration (>1100°C)

with HCl Scrubbing

Click to download full resolution via product page

Caption: Logical flow for segregating and packaging halogenated aniline waste to ensure

compatibility with high-temperature incineration protocols.

Detailed Operational Procedures
A. Container Selection & Packaging

Solids: Use a Wide-Mouth High-Density Polyethylene (HDPE) jar.[1]

Why? Glass can break; Metal can corrode if residual moisture creates HCl.[1] HDPE is

chemically resistant to anilines.[1]
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Liquids: Use UN-rated Steel Drums (1A1) or HDPE Jerrycans (3H1).

Protocol: Leave 10% headspace (ullage) to allow for thermal expansion.[1]

B. Labeling Requirements
Your label must be a "Bill of Truth."[1] It must explicitly state:

Full Chemical Name: 2-chloro-5-methoxy-N-methylaniline (No abbreviations).

Hazard Checkboxes: [x] Toxic [x] Irritant [x] Halogenated.[1]

Solvent Content: If dissolved, list the carrier solvent (e.g., "Contains 5% Compound in 95%

Dichloromethane").[1]

C. The Destruction Method: High-Temperature
Incineration
You cannot dispose of this via standard municipal waste or biological treatment.[1]

Requirement: The waste must be sent to a TSDF (Treatment, Storage, and Disposal Facility)

equipped with a Rotary Kiln Incinerator.[1]

Mechanism:

Temperature: Must exceed 1100°C (2000°F) for at least 2 seconds residence time.

Scrubbing: The facility must have wet scrubbers (Caustic Soda/NaOH) to neutralize the

HCl gas generated by the chlorine atom.[1]

Causality:

[1]

Emergency Procedures (Spill Response)
Scenario: 50g Spill of Solid Powder on Benchtop.
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Evacuate & Ventilate: Clear the immediate area.[1] Anilines can volatilize and cause

methemoglobinemia (cyanosis) upon inhalation.[1]

PPE Up: Nitrile gloves (double layer), Lab coat, Safety Goggles.[1]

Containment:

Do NOT use water (spreads contamination).[1]

Cover with Dry Sand or Vermiculite.[1]

Decontamination:

Scoop material into the hazardous waste container.[1]

Wash the surface with a mild surfactant (soap/water).[1]

Advanced Decon: If residue persists, use a dilute acetic acid wash followed by water, but

collect all rinsate as hazardous waste.[1]

Regulatory Compliance Checklist (USA/EU)
Regulation Code/Section Requirement

US EPA (RCRA) 40 CFR 261.31

Likely falls under F002 if spent

halogenated solvent is

involved.[1]

US DOT 49 CFR 172.101

Shipping Name: Toxic solid,

organic, n.o.s. (2-chloro-5-

methoxy-N-methylaniline).[1]

Class 6.1.

EU Waste Framework EWC 07 05 03*

"Organic halogenated

solvents, washing liquids and

mother liquors."[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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